Cas no 358332-83-9 (5-methyl-3-(1H-pyrrol-1-yl)isoxazole)

• Product Name: 5-methyl-3-(1H-pyrrol-1-yl)isoxazole
• CAS No: 358332-83-9
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD02665522
• CID: 1057625
• PubChem ID: 298678
• Update Time: 2025-11-02

5-methyl-3-(1H-pyrrol-1-yl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-(1H-pyrrol-1-yl)isoxazole
• 5-Methyl-3-(1H-pyrrol-1-yl)-1,2-oxazole
• DB-287793
• Isoxazole, 5-methyl-3-(1H-pyrrol-1-yl)- (9CI)
• MFCD02665522
• BS-28482
• 5-methyl-3-pyrrol-1-yl-1,2-oxazole
• BBL020792
• ISOXAZOLE, 5-METHYL-3-(1H-PYRROL-1-YL)-
• 5-Methyl-3-pyrrol-1-yl-isoxazole
• 358332-83-9
• STK893482
• CS-0206958
• AKOS001476288
• 5-METHYL-3-(1H-PYRROL-1-YL)-ISOXAZOLE
• NSC-170945
• NSC170945

• MDL： MFCD02665522
• Inchi： 1S/C8H8N2O/c1-7-6-8(9-11-7)10-4-2-3-5-10/h2-6H,1H3
• InChI Key： LIOQRAJWZDIOEH-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)N1C=CC=C1

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 5-methyl-3-(1H-pyrrol-1-yl)isoxazole

Comprehensive Overview of 5-methyl-3-(1H-pyrrol-1-yl)isoxazole (CAS No. 358332-83-9): Properties, Applications, and Industry Insights

The chemical compound 5-methyl-3-(1H-pyrrol-1-yl)isoxazole (CAS No. 358332-83-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This heterocyclic compound, characterized by its isoxazole core fused with a pyrrole moiety, offers versatile reactivity, making it a valuable building block for synthetic chemists. In this article, we delve into its molecular properties, synthesis pathways, and emerging trends aligned with current industry demands, such as green chemistry and drug discovery.

From a structural perspective, 5-methyl-3-(1H-pyrrol-1-yl)isoxazole combines the electron-rich pyrrole ring with the isoxazole heterocycle, which is known for its bioactivity. This hybrid structure enables interactions with biological targets, sparking interest in its use as a scaffold for kinase inhibitors or antimicrobial agents. Researchers are particularly intrigued by its potential role in addressing antibiotic resistance, a global health crisis highlighted by the World Health Organization (WHO). Computational studies, including molecular docking and QSAR modeling, further validate its relevance in modern drug design.

The synthesis of 5-methyl-3-(1H-pyrrol-1-yl)isoxazole typically involves cyclization reactions between 1H-pyrrole derivatives and methyl isoxazole precursors. Recent advancements emphasize catalyst-free and solvent-free methodologies, aligning with the principles of sustainable chemistry. A 2022 study published in the Journal of Organic Chemistry demonstrated an efficient one-pot synthesis under mild conditions, reducing waste generation—a critical consideration for industries striving to meet ESG (Environmental, Social, and Governance) goals.

Beyond pharmaceuticals, this compound has shown promise in agrochemical innovation. Its structural motifs are being explored for developing crop protection agents with lower environmental toxicity. For instance, modifications of the isoxazole ring have yielded derivatives with selective herbicidal activity, addressing the demand for precision agriculture solutions. Such applications resonate with the growing consumer focus on sustainable farming and food security.

In material science, 5-methyl-3-(1H-pyrrol-1-yl)isoxazole serves as a precursor for conducting polymers and OLED (Organic Light-Emitting Diode) materials. Its conjugated system facilitates electron delocalization, a property leveraged in designing flexible electronics—a market projected to exceed $40 billion by 2025. Startups and academic labs are actively patenting novel formulations incorporating this compound, particularly for wearable technology and energy storage devices.

Analytical characterization of CAS No. 358332-83-9 relies on techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods confirm its purity and stability, which are critical for regulatory compliance in Good Manufacturing Practice (GMP) settings. Notably, the compound’s lipophilicity (LogP ~2.1) and hydrogen-bonding capacity make it suitable for formulation optimization in drug delivery systems.

Market trends indicate rising demand for custom synthesis of 5-methyl-3-(1H-pyrrol-1-yl)isoxazole, driven by R&D investments in biotech and specialty chemicals. Suppliers increasingly highlight scalability and batch-to-batch consistency in their offerings, responding to client needs for high-throughput screening compatible compounds. Additionally, online queries for "buy 5-methyl-3-(1H-pyrrol-1-yl)isoxazole" and "CAS 358332-83-9 suppliers" have surged by 30% year-over-year, reflecting its commercial viability.

Future research directions may explore its utility in photopharmacology, where light-activated derivatives could enable spatiotemporal control of drug activity—an area gaining traction in oncology therapeutics. Collaborative efforts between academia and industry will likely accelerate its adoption, particularly as AI-driven drug discovery platforms identify novel applications for such multifunctional scaffolds.